Cas no 99902-72-4 (6-Phenoxynicotinonitrile)

6-Phenoxynicotinonitrile is a versatile chemical intermediate used in pharmaceutical and agrochemical research. Its structure, featuring a phenoxy group attached to a nitrile-substituted pyridine ring, makes it valuable for synthesizing heterocyclic compounds. The nitrile functionality offers reactivity for further derivatization, enabling the formation of amides, acids, or other functional groups. This compound is particularly useful in the development of bioactive molecules due to its ability to act as a building block in medicinal chemistry. Its stability and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. High purity and consistent quality ensure reliable performance in research and industrial applications.

6-Phenoxynicotinonitrile structure

Product Name:6-Phenoxynicotinonitrile

CAS No:99902-72-4

MF:C₁₂H₈N₂O

MW:196.20472240448

MDL:MFCD00205454

CID:855047

PubChem ID:514828

Update Time:2025-06-08

6-Phenoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Phenoxynicotinonitrile
- 6-phenoxy-3-Pyridinecarbonitrile
- 6-phenoxypyridine-3-carbonitrile
- 3-Pyridinecarbonitrile, 6-phenoxy-
- Maybridge3_006423
- 6-Phenoxy-nicotinonitrile
- HMS1449D21
- AB04770
- IDI1_017810
- SY012359
- AX8280591
- Z2972
- MFCD00205454
- CHEMBL136913
- DTXSID30244314
- A858409
- CHEBI:195094
- 99902-72-4
- Boc-D-Glu-OEt . DCHA
- CS-11251
- AC2159
- SCHEMBL6158872
- AKOS000169851
- ZDA90272
- DB-350623
- MDL： MFCD00205454
- Inchi： 1S/C12H8N2O/c13-8-10-6-7-12(14-9-10)15-11-4-2-1-3-5-11/h1-7,9H
- InChI Key： FBFTWRLLJHLPNJ-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=CN=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 196.063663
Monoisotopic Mass: 196.063663
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.9
XLogP3: 2.4

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 340.8±27.0 °C at 760 mmHg
Flash Point: 159.9℃
Refractive Index: 1.613
Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Phenoxynicotinonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 20/21/22
Safety Instruction： 24/25-36/37
Storage Condition：Store at 4 ° C, -4 ° C is better

6-Phenoxynicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177652-10g	6-Phenoxynicotinonitrile	99902-72-4	95%	10g	$438	2021-08-05
Chemenu	CM177652-1g	6-Phenoxynicotinonitrile	99902-72-4	95%	1g	$71	2022-06-09
Chemenu	CM177652-5g	6-Phenoxynicotinonitrile	99902-72-4	95%	5g	$207	2022-06-09
Apollo Scientific	OR470172-1g	6-Phenoxynicotinonitrile	99902-72-4	95%	1g	£97.00	2025-02-20
Apollo Scientific	OR470172-5g	6-Phenoxynicotinonitrile	99902-72-4	95%	5g	£325.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P56580-5g	6-Phenoxynicotinonitrile	99902-72-4	95%	5g	¥1464.0	2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P56580-1g	6-Phenoxynicotinonitrile	99902-72-4	95%	1g	¥419.0	2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P56580-250mg	6-Phenoxynicotinonitrile	99902-72-4	95%	250mg	¥171.0	2024-07-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852364-1g	6-Phenoxynicotinonitrile	99902-72-4	95%	1g	￥728.10	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852364-5g	6-Phenoxynicotinonitrile	99902-72-4	95%	5g	￥2,196.00	2022-01-10